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Compound of Interest

Compound Name: 3-Nitrobenzoyl isothiocyanate

CAS No.: 78225-78-2

Cat. No.: B1595817

Get Quote

Introduction
3-Nitrobenzoyl isothiocyanate is a specialized organic compound of significant interest to

researchers in organic synthesis and drug development. Its unique molecular architecture,

featuring an electrophilic isothiocyanate group and an electron-withdrawing nitro group on a

benzoyl scaffold, imparts a distinct reactivity profile. This guide provides an in-depth exploration

of its chemical properties, synthesis, reactivity, and applications, offering field-proven insights

for its effective utilization in a laboratory setting. This molecule serves as a critical building

block in the synthesis of a variety of nitrogen- and sulfur-containing heterocyclic compounds,

including thiourea derivatives which are precursors to various bioactive molecules.[1] The

strategic placement of the nitro group influences the electronic characteristics and reactivity of

the isothiocyanate moiety, making it a versatile reagent for creating complex molecular

structures.[1]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 3-Nitrobenzoyl
isothiocyanate is fundamental for its handling, storage, and application in synthetic chemistry.
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These properties dictate its behavior in different solvent systems and its compatibility with

various reaction conditions.

Property Value Source

CAS Number 78225-78-2 [2]

Molecular Formula C₈H₄N₂O₃S [2]

Molecular Weight 208.194 g/mol [2]

Appearance White to yellow powder [1]

Melting Point 93-95 °C [3]

IUPAC Name 3-nitrobenzoyl isothiocyanate [2]
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[O-])C(=O)N=C=S
[4]

Note: Physical properties such as boiling point and solubility can vary depending on the

experimental conditions and purity of the substance.

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the identity and purity of 3-Nitrobenzoyl
isothiocyanate. The National Institute of Standards and Technology (NIST) Chemistry

WebBook provides reference spectra for this compound, including Infrared (IR) and Mass

Spectrometry (MS) data.[2] These data are invaluable for quality control in both research and

manufacturing settings.

Synthesis of 3-Nitrobenzoyl Isothiocyanate
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The synthesis of isothiocyanates can be achieved through various methods, often involving the

reaction of a primary amine with a thiocarbonylating agent.[5] A common and effective

laboratory-scale synthesis of 3-Nitrobenzoyl isothiocyanate involves the reaction of 3-

nitrobenzoyl chloride with a thiocyanate salt, such as potassium thiocyanate or ammonium

thiocyanate, in an anhydrous solvent like acetone.[6][7]

General Synthetic Protocol
The following is a representative, step-by-step procedure for the synthesis of 3-Nitrobenzoyl
isothiocyanate:

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve ammonium thiocyanate in anhydrous acetone.

Addition of Acyl Chloride: To the stirring solution, add a solution of 3-nitrobenzoyl chloride in

anhydrous acetone dropwise over a period of approximately one hour. The reaction is

exothermic, and a precipitate of ammonium chloride will begin to form.[6]

Reaction Completion: After the addition is complete, gently reflux the reaction mixture for a

short period to ensure the reaction goes to completion.

Workup: Cool the mixture to room temperature and filter off the ammonium chloride

precipitate by suction filtration.

Isolation: The resulting orange-red filtrate containing the 3-Nitrobenzoyl isothiocyanate is

typically used immediately in subsequent reactions without further purification.[6]

Causality Behind Experimental Choices
Anhydrous Conditions: The use of anhydrous solvents is critical as 3-Nitrobenzoyl
isothiocyanate is moisture-sensitive.[8][9] The presence of water can lead to the hydrolysis

of the isothiocyanate group, reducing the yield of the desired product.

Immediate Use: Due to its reactivity and potential for degradation upon storage, it is often

preferable to generate 3-Nitrobenzoyl isothiocyanate in situ or use it immediately after

synthesis.
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Synthetic Workflow Diagram
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Caption: Workflow for the synthesis of 3-Nitrobenzoyl isothiocyanate.

Reactivity and Mechanistic Insights
The chemical reactivity of 3-Nitrobenzoyl isothiocyanate is dominated by the electrophilic

nature of the central carbon atom in the isothiocyanate (-N=C=S) group.[1][10] This makes it

highly susceptible to nucleophilic attack, a property that is central to its utility in organic

synthesis.

Reaction with Nucleophiles
The primary reaction of isothiocyanates is with nucleophiles such as amines and thiols.[10]

Reaction with Primary Amines: 3-Nitrobenzoyl isothiocyanate readily reacts with primary

amines to form N,N'-disubstituted thiourea derivatives. This reaction is highly efficient and is

a cornerstone of its application in medicinal chemistry and materials science.[11] The

reaction proceeds via a nucleophilic addition mechanism where the amine nitrogen attacks

the electrophilic carbon of the isothiocyanate.

Reaction Mechanism with a Primary Amine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1595817/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-nitrobenzoyl-isothiocyanate
https://www.benchchem.com/product/b1595817/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-nitrobenzoyl-isothiocyanate
https://www.benchchem.com/product/b1595817/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-nitrobenzoyl-isothiocyanate
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-profile-3-nitrophenyl-isothiocyanate-properties-applications-qx
https://pdf.benchchem.com/1295/A_Comparative_Analysis_of_Isothiocyanate_Reactivity_with_Nucleophiles.pdf
https://pdf.benchchem.com/1295/A_Comparative_Analysis_of_Isothiocyanate_Reactivity_with_Nucleophiles.pdf
https://www.benchchem.com/product/b1595817/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-nitrobenzoyl-isothiocyanate
https://www.researchgate.net/figure/sothiocyanate-chemistry-a-Isothiocyanate-reacting-with-primary-amine-b_fig4_351996585
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Mechanism of thiourea formation from an isothiocyanate and a primary amine.

Applications in Research and Drug Development
The unique reactivity of 3-Nitrobenzoyl isothiocyanate makes it a valuable tool in several

scientific domains, most notably in the synthesis of novel pharmaceutical agents.

Pharmaceutical Intermediates
3-Nitrobenzoyl isothiocyanate is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[1] Its derivatives have been investigated for a range of

biological activities, including:

Anticancer Properties: Isothiocyanates, as a class of compounds, have been shown to inhibit

the growth of tumor cells and induce apoptosis.[12]

Anti-inflammatory Activity: Certain isothiocyanate derivatives have been designed and

synthesized as potent and selective COX-2 inhibitors, which are important targets for anti-

inflammatory drugs.[13]

Antimicrobial and Antiviral Agents: The thiourea linkage formed from the reaction of

isothiocyanates is a common motif in molecules with antimicrobial and antiviral properties.[7]

[14]

Derivatization Agent
In analytical chemistry, isothiocyanates are used as derivatizing agents to enhance the

detectability of molecules, such as amino acids, in techniques like High-Performance Liquid

Chromatography (HPLC). The introduction of the nitrobenzoyl group provides a strong

chromophore, facilitating UV detection.

Safety and Handling
As with any reactive chemical, proper safety precautions must be observed when handling 3-
Nitrobenzoyl isothiocyanate.

Hazard Identification
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Toxicity: This compound is toxic if swallowed.[8][9]

Skin and Eye Irritation: It can cause skin irritation and serious eye damage.[8][9] It may also

cause an allergic skin reaction.[8][9]

Lachrymator: It is a lachrymator, meaning it can cause tearing.[8][9]

Moisture Sensitivity: It is sensitive to moisture and should be stored in a dry environment.[8]

[9]

Reaction with Acids: Contact with acids liberates very toxic gas.[8][9]

Recommended Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[15][16]

Hand Protection: Use chemically resistant gloves.[15][16]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[15][16]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[15][16]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

attention.[8][15]

Skin Contact: Wash off immediately with plenty of soap and water.[8][15]

Ingestion: If swallowed, rinse mouth and immediately call a poison center or doctor.[15]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[15]

Conclusion
3-Nitrobenzoyl isothiocyanate is a highly versatile and reactive compound with significant

applications in organic synthesis and medicinal chemistry. Its ability to readily form thiourea

derivatives makes it an invaluable building block for the creation of complex molecules with

potential therapeutic properties. A thorough understanding of its physicochemical properties,
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synthetic methods, and reactivity, coupled with strict adherence to safety protocols, is essential

for its successful and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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